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Compound of Interest

Compound Name: Butylamine hydrochloride

Cat. No.: B1239780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity Butylamine
hydrochloride (BACI), a versatile chemical intermediate with significant applications in
materials science and organic synthesis. This document details commercial suppliers,
gquantitative specifications, and a representative experimental protocol for its application in the
fabrication of perovskite solar cells, a cutting-edge area of research.

High-Purity Butylamine Hydrochloride: Commercial
Availability

A variety of chemical suppliers offer high-purity Butylamine hydrochloride, typically with a
purity of 98.0% or greater. For researchers and drug development professionals, sourcing from
reputable suppliers who provide detailed specifications and certificates of analysis is crucial for
experimental reproducibility and quality control.

Table 1: Commercial Suppliers and Specifications of
Butylamine Hydrochloride
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Product .
Purity Molecular .
. Number . CAS Molecular . Physical
Supplier Specificat Weight (
(Example Number Formula Form
ion g/mol )
)
White to
>98.0%
Almost
TCI (Argentom CsH11N-HC ]
. B0710 . 3858-78-4 109.60 white
America etric [
o powder to
Titration)
crystal
Fisher B071025G Crystalline
o >98.0% 3858-78-4 C4H12CIN 109.60
Scientific (TCI) Powder
Sigma- =98.0% CaH11N-HC
. 171409 3858-78-4 109.60 Powder
Aldrich (AT) I
Santa Cruz
CaH11N-HC
Biotechnol  sc-239103 N/A 3858-78-4 | 109.60 N/A
o0gy
i CaH1i1N-HC
Biosynth FB176376 N/A 3858-78-4 109.60 N/A

Note: Product numbers and availability are subject to change. Please refer to the suppliers'
websites for the most current information.

Applications in Advanced Materials: Perovskite
Solar Cells

Butylamine hydrochloride is increasingly utilized as a crucial additive in the fabrication of
perovskite solar cells (PSCs). Its incorporation into the perovskite precursor solution can aid in
controlling crystal growth, passivating defects, and enhancing the overall stability and efficiency
of the solar cell device. The butylammonium cation can act as a surface passivating agent,
reducing non-radiative recombination losses at the perovskite grain boundaries.
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Experimental Protocol: Fabrication of Perovskite
Solar Cells with a Butylamine Hydrochloride
Additive

The following is a representative protocol for the fabrication of a planar n-i-p perovskite solar
cell, adapted from established methodologies for similar amine hydrochloride additives. This
protocol is intended for research purposes and should be performed in a controlled laboratory
environment (e.g., a glovebox).

Materials and Reagents

e Indium tin oxide (ITO) coated glass substrates
¢ SnO2z nanoparticle dispersion (e.g., 15 wt.%)
e Formamidinium iodide (FAI)

e Lead iodide (Pbl2)

» Butylamine hydrochloride (BACI)

¢ N,N-Dimethylformamide (DMF), anhydrous

o Dimethyl sulfoxide (DMSO), anhydrous

e Chlorobenzene (CB), anhydrous

e Spiro-OMeTAD (hole transport material)

Silver (Ag) evaporation source

Substrate Preparation and Electron Transport Layer
(ETL) Deposition

o Clean ITO substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol.
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Dry the substrates with a nitrogen gun and treat with UV-ozone for 30 minutes.

Deposit the SnO2 electron transport layer by spin-coating the nanopatrticle dispersion onto
the ITO substrate at 4000 rpm for 30 seconds.

Anneal the substrates at 150°C for 30 minutes in ambient air.

Allow the substrates to cool and transfer them into a nitrogen-filled glovebox.

Perovskite Precursor Solution Preparation

o Prepare the primary perovskite precursor solution by dissolving FAIl and Pblz in a 4:1 (v/v)
mixture of DMF and DMSO.

 To this solution, add Butylamine hydrochloride at a desired molar percentage (e.g., 5-15
mol% relative to FAI) to create the final precursor solution.

 Stir the solution at room temperature for at least one hour before use.

Perovskite Film Deposition

o Dispense the Butylamine hydrochloride-containing perovskite precursor solution onto the
SnO2-coated substrate.

e Spin-coat the solution at 4500 rpm for 25 seconds.

» During the spin-coating process, at approximately the 17-second mark, dispense 150 pL of
chlorobenzene (antisolvent) onto the rotating substrate.

» Immediately transfer the substrate to a hotplate and anneal at 150°C for 45 minutes.

Hole Transport Layer (HTL) and Electrode Deposition

o Prepare a solution of Spiro-OMeTAD in chlorobenzene with appropriate additives (e.g., Li-
TFSI and t-BP).

e Spin-coat the HTL solution onto the cooled perovskite film.

» Finally, deposit a silver (Ag) back electrode via thermal evaporation under high vacuum.
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Visualizing the Experimental Workflow

The following diagrams illustrate the key stages in the fabrication of perovskite solar cells using
Butylamine hydrochloride as an additive.
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Caption: Experimental workflow for perovskite solar cell fabrication.
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Caption: Detailed workflow for perovskite precursor and film preparation.

 To cite this document: BenchChem. [Commercial Sourcing and Application of High-Purity
Butylamine Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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